Cas no 2228199-71-9 (3,3-Difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine)

• Product Name: 3,3-Difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine
• CAS No: 2228199-71-9
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 5760868
• PubChem ID: 165853095
• Update Time: 2025-05-20

3,3-Difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1951338
• 2228199-71-9
• 3,3-difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine
• 3,3-Difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine

• Inchi： 1S/C8H9F3N2/c9-6-1-2-7(13-5-6)8(10,11)3-4-12/h1-2,5H,3-4,12H2
• InChI Key： BAWMEAPJUCRLAY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CN=1)F)(CCN)F

Computed Properties

• Exact Mass: 190.07178278g/mol
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3-Difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine

Comprehensive Overview of 3,3-Difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine (CAS No. 2228199-71-9)

3,3-Difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine (CAS No. 2228199-71-9) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of fluorine atoms and a pyridine ring in its molecular framework makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in the development of novel bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and antimicrobial agents.

The compound's chemical stability and lipophilicity are key factors driving its adoption in medicinal chemistry. Fluorinated compounds like 3,3-Difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine often exhibit enhanced metabolic stability and improved bioavailability, making them attractive candidates for drug design. Recent studies have highlighted its role in modulating enzyme activity and receptor binding, which are critical for targeting diseases such as neurodegenerative disorders and infectious diseases.

In the context of sustainable chemistry, the synthesis of 3,3-Difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine has been optimized to reduce environmental impact. Green chemistry principles, such as the use of catalytic fluorination and solvent-free reactions, are being applied to its production. This aligns with the growing demand for eco-friendly synthetic methods in the pharmaceutical industry, a topic frequently searched by professionals in the field.

The compound's spectroscopic properties and structural elucidation have been extensively studied using advanced techniques like NMR spectroscopy and mass spectrometry. These analyses confirm its high purity and suitability for further derivatization. Researchers are also investigating its potential as a building block for heterocyclic compounds, which are widely used in crop protection and veterinary medicine.

From a commercial perspective, 3,3-Difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine is available through specialized chemical suppliers, catering to the needs of R&D laboratories and industrial-scale manufacturers. Its pricing and availability are often discussed in forums related to fine chemicals and custom synthesis, reflecting its niche but growing market demand. Quality control measures, including HPLC analysis and certificates of analysis (CoA), ensure its compliance with industry standards.

Looking ahead, the compound's versatility positions it as a promising candidate for future innovations in precision medicine and smart materials. As the scientific community continues to explore its applications, 3,3-Difluoro-3-(5-fluoropyridin-2-yl)propan-1-amine is expected to play a pivotal role in advancing molecular engineering and therapeutic development. Its integration into high-throughput screening platforms further underscores its potential in accelerating drug discovery pipelines.